![molecular formula C22H27N3O2 B6047040 N-(2-methyl-2-propen-1-yl)-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide](/img/structure/B6047040.png)
N-(2-methyl-2-propen-1-yl)-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methyl-2-propen-1-yl)-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, ABT-702. The purpose of
Mechanism of Action
ABT-702 works by inhibiting the enzyme adenosine kinase. Adenosine kinase is an enzyme that is responsible for breaking down adenosine, a neurotransmitter that plays an important role in the central nervous system. By inhibiting adenosine kinase, ABT-702 increases the levels of adenosine in the brain, which can have a number of effects on neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ABT-702 depend on the specific application and dosage used. In studies on its potential use in the treatment of cocaine addiction, ABT-702 has been shown to reduce cocaine self-administration in rats. In studies on its potential use in the treatment of cancer, ABT-702 has been shown to induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using ABT-702 in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using ABT-702 is that it can be difficult to administer in vivo, as it has poor solubility in water.
Future Directions
There are several future directions for research on ABT-702. One area of research is in the development of more effective methods for administering ABT-702 in vivo. Another area of research is in the identification of new applications for ABT-702, such as in the treatment of other types of addiction or autoimmune diseases. Finally, research could be conducted to better understand the long-term effects of ABT-702 on the brain and body.
Synthesis Methods
The synthesis of ABT-702 involves several steps. The first step is the reaction of 2-methylpropene with 4-bromoanisole to form 4-(2-methylpropen-1-yl)anisole. This compound is then reacted with 4-aminobenzamide to form N-(2-methyl-2-propen-1-yl)-4-(methoxyphenyl)benzamide. The final step involves the reaction of this compound with 1-(2-pyridinylmethyl)piperidine to form ABT-702.
Scientific Research Applications
ABT-702 has been studied for its potential applications in scientific research. One area of research is in the field of neuroscience, where ABT-702 has been shown to have potential as a treatment for cocaine addiction. ABT-702 has also been studied for its potential applications in the treatment of cancer and autoimmune diseases.
properties
IUPAC Name |
N-(2-methylprop-2-enyl)-4-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2/c1-17(2)15-24-22(26)18-6-8-20(9-7-18)27-21-10-13-25(14-11-21)16-19-5-3-4-12-23-19/h3-9,12,21H,1,10-11,13-16H2,2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLBAMOGLGYHJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CNC(=O)C1=CC=C(C=C1)OC2CCN(CC2)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-2-propen-1-yl)-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.